7-(4-ethylphenyl)-7,8-dihydro-6H-[1,3]dioxolo[4,5-g][1,3]benzoxazine

• IUPAC Name: 7-(4-ethylphenyl)-6,8-dihydro-[1,3]dioxolo[4,5-g][1,3]benzoxazine
• InChI: InChI=1S/C17H17NO3/c1-2-12-3-5-14(6-4-12)18-9-13-7-16-17(21-11-20-16)8-15(13)19-10-18/h3-8H,2,9-11H2,1H3
• InChI Key: IIHFIUOWDVKENO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2CC3=CC4=C(C=C3OC2)OCO4
• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol

Description

7-(4-ethylphenyl)-7,8-dihydro-6H-[1,3]dioxolo[4,5-g][1,3]benzoxazine is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 7-(4-ethylphenyl)-7,8-dihydro-6H-[1,3]dioxolo[4,5-g][1,3]benzoxazine is not yet fully understood. However, studies have suggested that it may exert its anti-tumor activity through the inhibition of topoisomerase II and the induction of apoptosis in cancer cells. It has also been suggested that it may act as an acetylcholinesterase inhibitor, which could make it a potential therapeutic agent for Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that 7-(4-ethylphenyl)-7,8-dihydro-6H-[1,3]dioxolo[4,5-g][1,3]benzoxazine has various biochemical and physiological effects. It has been shown to have anti-tumor activity in vitro and in vivo, as well as anti-inflammatory activity. It has also been shown to have antioxidant activity and to inhibit acetylcholinesterase.

Advantages and Limitations for Lab Experiments

One advantage of using 7-(4-ethylphenyl)-7,8-dihydro-6H-[1,3]dioxolo[4,5-g][1,3]benzoxazine in lab experiments is its potential as a therapeutic agent for various diseases. It also has potential applications in material science and organic synthesis. However, one limitation is that the mechanism of action is not yet fully understood, which could make it difficult to optimize its use in various applications.

Future Directions

There are several future directions for research on 7-(4-ethylphenyl)-7,8-dihydro-6H-[1,3]dioxolo[4,5-g][1,3]benzoxazine. One direction is to further investigate its potential as an anti-tumor agent and to optimize its use in cancer therapy. Another direction is to explore its potential as a therapeutic agent for Alzheimer's disease. Additionally, further research could be done on its potential applications in material science and organic synthesis.

Synthesis Methods

The synthesis method for 7-(4-ethylphenyl)-7,8-dihydro-6H-[1,3]dioxolo[4,5-g][1,3]benzoxazine involves the reaction of 4-ethylphenol with phthalic anhydride in the presence of a catalytic amount of sulfuric acid. The resulting product is then reduced with sodium borohydride to yield the desired compound.

Scientific Research Applications

7-(4-ethylphenyl)-7,8-dihydro-6H-[1,3]dioxolo[4,5-g][1,3]benzoxazine has shown potential applications in various scientific research areas, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, this compound has been studied for its potential as an anti-tumor agent and as a therapeutic agent for Alzheimer's disease. In material science, it has been investigated for its use in the development of organic light-emitting diodes. In organic synthesis, it has been used as a building block for the synthesis of various other compounds.